Cas no 1374656-46-8 (tert-butyl 3-cyano-3-(2-oxoethyl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-cyano-3-(2-oxoethyl)azetidine-1-carboxylate
• CAS No: 1374656-46-8
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 5998077
• PubChem ID: 130067952
• Update Time: 2025-05-21

tert-butyl 3-cyano-3-(2-oxoethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarboxylic acid, 3-cyano-3-(2-oxoethyl)-, 1,1-dimethylethyl ester
• tert-butyl 3-cyano-3-(2-oxoethyl)azetidine-1-carboxylate
• 1374656-46-8
• EN300-1142699
• 1-BOC-3-CYANO-3-(2-OXOETHYL)AZETIDINE

• Inchi： 1S/C11H16N2O3/c1-10(2,3)16-9(15)13-7-11(6-12,8-13)4-5-14/h5H,4,7-8H2,1-3H3
• InChI Key： BERBHJIDRVKYNB-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C#N)(CC=O)C1

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 70.4Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 359.8±27.0 °C(Predicted)
• pka: -4.87±0.40(Predicted)

Additional information on tert-butyl 3-cyano-3-(2-oxoethyl)azetidine-1-carboxylate

tert-butyl 3-cyano-3-(2-oxoethyl)azetidine-1-carboxylate (CAS No. 1374656-46-8)

The compound tert-butyl 3-cyano-3-(2-oxoethyl)azetidine-1-carboxylate (CAS No. 1374656-46-8) is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound, characterized by its azetidine ring structure, has been the subject of recent research studies that highlight its unique properties and applications.

The molecular structure of tert-butyl 3-cyano-3-(2-oxoethyl)azetidine-1-carboxylate includes a tert-butyl group attached to the azetidine ring, which is further substituted with a cyano group and a 2-oxoethyl group. These substituents contribute to the compound's reactivity and stability, making it an interesting candidate for synthetic chemistry applications. Recent studies have demonstrated its utility in the synthesis of bioactive molecules and advanced materials.

In terms of synthesis, researchers have developed efficient methodologies to construct the azetidine core of this compound. The use of transition metal catalysts and asymmetric induction techniques has enabled the preparation of enantiomerically pure derivatives, which are valuable for pharmacological studies. The cyano group in the molecule has been shown to participate in various types of chemical reactions, including nucleophilic additions and cycloadditions, further expanding its synthetic versatility.

The tert-butyl protecting group in this compound plays a crucial role in stabilizing the azetidine ring during synthetic transformations. This feature has been exploited in the development of novel drug delivery systems and polymerizable monomers. Recent advancements in click chemistry have also highlighted the potential of this compound as a building block for constructing complex architectures with tailored properties.

In the field of pharmacology, tert-butyl 3-cyano-3-(2-oxoethyl)azetidine-1-carboxylate has shown promising activity in preclinical models. Studies indicate that the compound exhibits selective binding to certain protein targets, suggesting its potential as a lead molecule for drug discovery. Additionally, its ability to modulate cellular signaling pathways makes it a valuable tool for investigating disease mechanisms.

Recent research has also focused on the environmental impact and biodegradability of this compound. Efforts are underway to develop sustainable synthesis routes and evaluate its eco-friendly properties. These studies are essential for ensuring that the compound can be used responsibly in industrial and medical applications.

In conclusion, tert-butyl 3-cyano-3-(2-oxoethyl)azetidine-1-carboxylate (CAS No. 1374656-46-8) is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure and reactivity continue to inspire innovative research, paving the way for new discoveries and advancements in these fields.